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Compound of Interest

Compound Name: 2,2'-Dimethoxybiphenyl

Cat. No.: B032100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, specifically

the melting and boiling points, of 2,2'-Dimethoxybiphenyl. It includes detailed experimental

protocols for the determination of these properties and visual workflows to aid in experimental

design and execution.

Physical Properties of 2,2'-Dimethoxybiphenyl
2,2'-Dimethoxybiphenyl is a biphenyl derivative with the chemical formula C₁₄H₁₄O₂. It is a

white to pale cream crystalline powder.[1] The accurate determination of its melting and boiling

points is crucial for its identification, purity assessment, and handling in various research and

development applications.

Data Presentation: A Summary of Physical Constants

The following table summarizes the reported melting and boiling points for 2,2'-
Dimethoxybiphenyl from various sources.
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Physical Property Reported Value (°C)

Melting Point 151.0 - 160.0[1][2][3]

154 - 154.5[4]

152 - 156[5]

Boiling Point 338.4[6]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid organic compound like 2,2'-Dimethoxybiphenyl.

2.1. Melting Point Determination via Capillary Method

This method relies on heating a small sample of the compound in a capillary tube and

observing the temperature range over which it melts.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating oil (if using a Thiele tube)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 2,2'-Dimethoxybiphenyl sample is a fine, dry powder. If

necessary, gently grind the crystals using a mortar and pestle.
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Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount (2-3 mm in height) into the sealed end. The sample should be tightly

packed.

Apparatus Setup:

Thiele Tube: Secure the capillary tube to a thermometer using a rubber band or a small

piece of tubing. The sample in the capillary should be level with the thermometer bulb.

Immerse the thermometer and attached capillary in the oil bath of the Thiele tube.

Digital Melting Point Apparatus: Insert the capillary tube into the designated sample holder

in the apparatus.

Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be

done to determine an approximate melting range. For a more accurate measurement, heat

the sample rapidly to about 15-20°C below the expected melting point, then reduce the

heating rate to 1-2°C per minute.

Observation and Recording: Carefully observe the sample. Record the temperature at which

the first drop of liquid appears (the beginning of melting) and the temperature at which the

last solid crystal disappears (the completion of melting). This provides the melting point

range. A narrow melting range (0.5-2°C) is indicative of a pure compound.

2.2. Boiling Point Determination via Micro-Boiling Point (Capillary) Method

This technique is suitable for determining the boiling point of small quantities of a liquid. Since

2,2'-Dimethoxybiphenyl is a solid at room temperature, it would first need to be melted to

apply this method.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer
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Thiele tube or other heating apparatus

Heating oil

Rubber band or thread

Procedure:

Sample Preparation: Place a small amount of 2,2'-Dimethoxybiphenyl into the small test

tube and gently heat it until it melts.

Capillary Insertion: Place the capillary tube, with its open end down, into the molten liquid in

the test tube.

Apparatus Setup: Attach the test tube containing the molten sample and the inverted

capillary tube to a thermometer using a rubber band or thread. The sample should be level

with the thermometer bulb.

Heating: Immerse the assembly in an oil bath within a Thiele tube. Begin heating the side

arm of the Thiele tube. As the temperature rises, air trapped in the capillary tube will expand

and exit as a slow stream of bubbles.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube. This indicates that the vapor pressure of the liquid has overcome the

atmospheric pressure.

Cooling and Recording: Remove the heat source and allow the apparatus to cool slowly. The

rate of bubbling will decrease. The boiling point is the temperature at which the bubbling

stops and the liquid is drawn into the capillary tube. Record this temperature.

Mandatory Visualizations: Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of

the experimental protocols described above.
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Experimental Workflow: Melting Point Determination

Sample Preparation
(Fine, dry powder)

Load Capillary Tube
(2-3 mm height)

Setup Apparatus
(Thiele tube or digital device)

Initial Rapid Heating
(Determine approximate range)

Controlled Heating
(1-2°C per minute)

Cool and repeat
for accuracy

Observe Sample

Record T1
(First liquid appears)

Record T2
(Last solid disappears)

Determine Melting Point Range
(T2 - T1)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination of 2,2'-Dimethoxybiphenyl.
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Experimental Workflow: Micro-Boiling Point Determination

Sample Preparation
(Melt solid sample)

Insert Inverted Capillary Tube

Setup Apparatus
(Thiele tube)

Heat Apparatus
(Observe bubble stream)

Observe Rapid Bubbling

Remove Heat
(Allow to cool slowly)

Observe Cessation of Bubbling

Record Temperature
(Liquid enters capillary)

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination of 2,2'-Dimethoxybiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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